6-(dimethylamino)-N-[1-(5-methylfuran-2-yl)ethyl]pyridine-3-carboxamide

• IUPAC Name: 6-(dimethylamino)-N-[1-(5-methylfuran-2-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H19N3O2/c1-10-5-7-13(20-10)11(2)17-15(19)12-6-8-14(16-9-12)18(3)4/h5-9,11H,1-4H3,(H,17,19)
• InChI Key: AZECDLZHOHAAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NC(=O)C2=CN=C(C=C2)N(C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

6-(dimethylamino)-N-[1-(5-methylfuran-2-yl)ethyl]pyridine-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMFEP and is known for its ability to interact with specific proteins in the body, making it a valuable tool for studying various biological processes.

Mechanism of Action

DMFEP works by binding to specific proteins in the body, altering their structure and function. This can lead to changes in cellular signaling pathways and other biological processes, allowing researchers to study these processes in greater detail.
Biochemical and Physiological Effects:
DMFEP has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. These effects can be used to study various biological processes and may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of DMFEP is its specificity for certain proteins, allowing researchers to study these proteins in greater detail. However, this specificity can also be a limitation, as DMFEP may not be effective for studying other proteins or biological processes. Additionally, the synthesis and purification of DMFEP can be challenging, making it a relatively expensive compound to work with.

Future Directions

There are many potential future directions for research involving DMFEP, including the study of its interactions with specific proteins and the development of new therapeutic applications. Other potential areas of research include the optimization of synthesis methods and the development of new techniques for studying protein-protein interactions.
In conclusion, DMFEP is a valuable tool for scientific research, with a range of potential applications in drug discovery, protein structure determination, and the study of protein-protein interactions. While there are some limitations to its use, the specificity of DMFEP for certain proteins makes it a valuable asset for researchers in a variety of fields.

Synthesis Methods

DMFEP can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One common method involves the reaction of 2-(dimethylamino)ethylamine with 5-methylfuran-2-carboxylic acid, followed by the addition of pyridine-3-carboxylic acid and subsequent purification steps.

Scientific Research Applications

DMFEP has been used in a wide range of scientific research applications, including drug discovery, protein structure determination, and the study of protein-protein interactions. This compound has been shown to bind specifically to certain proteins, allowing researchers to study their function and interactions in greater detail.